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Compound of Interest

Compound Name: 2-Ethoxypyrimidin-5-amine

CAS No.: 73418-86-7

Cat. No.: B1439289

Get Quote

The pyrimidine ring is a foundational heterocyclic motif in medicinal chemistry, primarily due to

its presence in the nucleobases of DNA and RNA.[1] This inherent biocompatibility has made

pyrimidine derivatives a focal point for the development of therapeutic agents that can

effectively interact with biological systems.[2] The 2-aminopyrimidine moiety, in particular, is a

common structural feature in numerous compounds with diverse pharmacological activities,

including potent enzyme inhibitors used in oncology.[3]

2-Ethoxypyrimidin-5-amine distinguishes itself through its specific substitution pattern. The

ethoxy group at the 2-position and the primary amine at the 5-position are not merely

decorative; they are key functional handles that dictate the molecule's reactivity and its

potential for forming crucial interactions—such as hydrogen bonds—with biological targets.[4]

This strategic placement of functional groups makes it an exceptionally valuable starting

material for creating libraries of novel compounds for high-throughput screening and lead

optimization in drug discovery programs.

Caption: Chemical structure of 2-Ethoxypyrimidin-5-amine.
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The physical and chemical properties of a compound are fundamental to its handling, reactivity,

and formulation. Below is a summary of the key properties of 2-Ethoxypyrimidin-5-amine.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C₆H₉N₃O [5][6]

Molecular Weight 139.16 g/mol [5]

Monoisotopic Mass 139.07455 Da [6]

Appearance
White to light yellow crystalline

powder (predicted)
[4][7]

Solubility

Low in water; soluble in

organic solvents (alcohols,

ketones)

[7]

Predicted XlogP 0.2 [6]

CAS Number 73418-86-7 [8][9]

Spectroscopic Characterization (Predicted)
For unambiguous identification, spectroscopic analysis is essential. While experimental data

should always be acquired, the expected spectral characteristics are as follows:

¹H NMR: Protons on the pyrimidine ring would appear as distinct singlets or doublets in the

aromatic region. The ethyl group would show a characteristic triplet and quartet. The amine

protons would likely appear as a broad singlet.

¹³C NMR: The spectrum would show six distinct carbon signals, with the carbons of the

pyrimidine ring appearing in the downfield region.

Mass Spectrometry (MS): The molecular ion peak ([M+H]⁺) would be observed at m/z

140.08.[6]
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The synthesis of 2-Ethoxypyrimidin-5-amine can be reliably achieved through a two-step

process starting from a commercially available precursor. This pathway is chosen for its high

efficiency and the commonality of the transformations in medicinal chemistry, ensuring

methodological robustness.

Rationale: The chosen strategy involves a nucleophilic aromatic substitution (SₙAr) followed by

a nitro group reduction. SₙAr reactions on electron-deficient pyrimidine rings are highly

effective, and the reduction of an aromatic nitro group is a standard, high-yielding

transformation.

Step 1: Ethoxylation (SₙAr) Step 2: Nitro Reduction

2-Chloro-5-nitropyrimidine 2-Ethoxy-5-nitropyrimidine  NaOEt, EtOH, Reflux   2-Ethoxypyrimidin-5-amine  H₂, Pd/C, MeOH  

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Ethoxypyrimidin-5-amine.

Experimental Protocol
Step 1: Synthesis of 2-Ethoxy-5-nitropyrimidine

Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add

absolute ethanol.

Reagent Preparation: Carefully add sodium metal in small portions to the ethanol to generate

sodium ethoxide (NaOEt) in situ. Alternatively, use commercially available sodium ethoxide

solution. The causality here is that the highly nucleophilic ethoxide is required to displace the

chloride from the electron-deficient pyrimidine ring.

Reaction: Once the sodium has completely reacted, add 2-chloro-5-nitropyrimidine to the

solution.

Heating: Heat the reaction mixture to reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC) or LC-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1439289/docs?utm_src=pdf-body#introduction-the-significance-of-the-aminopyrimidine-core
https://www.benchchem.com/product/b1439289/docs?utm_src=pdf-body-img#introduction-the-significance-of-the-aminopyrimidine-core
https://www.benchchem.com/product/b1439289/docs?utm_src=pdf-body#introduction-the-significance-of-the-aminopyrimidine-core
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After completion, cool the mixture to room temperature and remove the ethanol

under reduced pressure. Resuspend the residue in water and extract with ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate to yield the crude product, which can be purified by column

chromatography if necessary.

Step 2: Synthesis of 2-Ethoxypyrimidin-5-amine

Setup: In a hydrogenation vessel, dissolve the 2-Ethoxy-5-nitropyrimidine from Step 1 in

methanol (MeOH).

Catalyst: Add a catalytic amount of 10% Palladium on carbon (Pd/C). Pd/C is a highly

effective and widely used catalyst for the hydrogenation of nitro groups due to its high activity

and selectivity.

Hydrogenation: Seal the vessel, purge with nitrogen, and then introduce hydrogen gas

(typically via a balloon or a Parr hydrogenator) to a pressure of 3-5 bar.

Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction by TLC or

LC-MS until the starting material is fully consumed.

Work-up: Once complete, carefully filter the reaction mixture through a pad of Celite to

remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled

while wet.

Isolation: Concentrate the filtrate under reduced pressure to yield 2-Ethoxypyrimidin-5-
amine, which can be further purified by recrystallization or column chromatography.

Chemical Reactivity and Derivatization
The synthetic utility of 2-Ethoxypyrimidin-5-amine stems from the reactivity of its primary

amino group. This group serves as a versatile nucleophile and a key attachment point for

building molecular complexity.

Key Reactions:
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Amide Coupling: The amine readily reacts with carboxylic acids, acid chlorides, or

anhydrides to form stable amide bonds, a cornerstone of medicinal chemistry.

Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides, another important

functional group in drug molecules.

Buchwald-Hartwig Amination: The amine can act as the nucleophilic partner in palladium-

catalyzed cross-coupling reactions with aryl halides or triflates, allowing for the construction

of complex biaryl amine structures.[3]

Diazotization: The primary amine can be converted to a diazonium salt, which is a versatile

intermediate for introducing a variety of other functional groups.[1]

2-Ethoxypyrimidin-5-amine

Amide Derivatives
 R-COCl 

Sulfonamide Derivatives R-SO₂Cl 

Biaryl Amine Derivatives

 Ar-X, Pd catalyst 

Other Functional Groups

 1. NaNO₂, HCl
 2. Nu⁻ 

Click to download full resolution via product page

Caption: Potential derivatization pathways from the amine group.

Applications in Drug Discovery
2-Ethoxypyrimidin-5-amine is not an end product but a crucial intermediate. Its derivatives

are investigated across multiple therapeutic areas.

Kinase Inhibitors: The 2-aminopyrimidine scaffold is a well-established "hinge-binder" in

many kinase inhibitors. The nitrogen atoms of the pyrimidine ring form critical hydrogen

bonds with the backbone of the kinase hinge region, while substituents at the 5-position can
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extend into other pockets to confer potency and selectivity. Derivatives of this molecule are

prime candidates for inhibitors of kinases implicated in cancer, such as PLK4 or EGFR.[2]

[10]

Anti-Infective Agents: Pyrimidine-based compounds have shown a broad spectrum of activity

against bacteria, fungi, and viruses.[2] The scaffold can be elaborated to target essential

enzymes in these pathogens.

CNS Agents: The structural features of pyrimidines allow them to cross the blood-brain

barrier, making them attractive scaffolds for developing drugs targeting central nervous

system disorders.[2]

Analytical Methodologies
To ensure purity and monitor reaction progress, a reliable analytical method is crucial. Reverse-

phase High-Performance Liquid Chromatography coupled with Mass Spectrometry (RP-HPLC-

MS) is the standard technique.

Protocol: LC-MS Analysis
Sample Preparation: Dissolve a small amount of the compound (~1 mg/mL) in a suitable

solvent like methanol or a mixture of acetonitrile and water.

Chromatographic Separation: Inject the sample onto the LC-MS system. The separation is

based on the compound's polarity.

Detection: The compound is detected by a UV detector and subsequently by the mass

spectrometer, which confirms its identity by its mass-to-charge ratio.

Table 2: Suggested LC-MS Parameters
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Parameter Recommended Setting Rationale

Column C18, 2.1 x 50 mm, 1.8 µm
Standard for reverse-phase

separation of small molecules.

Mobile Phase A Water + 0.1% Formic Acid
Provides protons for positive

ion mode ionization.

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid

Organic eluent for reverse-

phase chromatography.

Gradient 5% to 95% B over 5 minutes

A standard screening gradient

to elute compounds of varying

polarity.

Flow Rate 0.4 mL/min
Typical for a 2.1 mm ID

column.

Ionization Mode ESI (Positive)
The basic amine group readily

accepts a proton.

MS Scan Range m/z 100-500
Covers the expected molecular

ion and potential fragments.

This self-validating system ensures that the peak observed corresponds to the correct

molecular weight, confirming both retention time and identity simultaneously.

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols must be followed.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves when handling the compound.[7][11]

Handling: Avoid direct contact with skin and eyes.[11] Avoid creating and inhaling dust.[11]

Use in a well-ventilated area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11] Keep

away from strong oxidizing agents.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion and Future Outlook
2-Ethoxypyrimidin-5-amine is a high-value intermediate whose strategic functionalization

provides a rapid entry point into a rich chemical space relevant to drug discovery. Its

importance is underscored by the continued success of pyrimidine-based drugs in the clinic.

Future research will undoubtedly continue to leverage this and similar scaffolds to develop

next-generation therapeutics, particularly in the realm of targeted cancer therapy and anti-

infectives. The robust synthesis and clear derivatization potential make it an indispensable tool

for medicinal chemists aiming to address unmet medical needs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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